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Compound of Interest

Compound Name: Schisantherin D

Cat. No.: B1681553 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Schisantherin D, a dibenzocyclooctadiene lignan isolated from the fruit of

Schisandra sphenanthera, requires careful handling and adherence to established disposal

protocols to minimize risks and ensure regulatory compliance.[1][2][3][4] While specific disposal

instructions for Schisantherin D are not readily available, this guide provides a framework for

its safe disposal based on general principles of chemical waste management for natural

product extracts and related compounds.

Key Properties and Safety Considerations
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes key information for Schisantherin D.
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Property Data Source

Chemical Name Schisantherin D [1]

CAS Number 64917-82-4 [1][3]

Molecular Formula C₂₉H₂₈O₉ [3][4]

Molecular Weight 520.53 g/mol [3][4]

Appearance Solid powder [5]

Solubility Soluble in DMSO [5]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C.[5]

[3][4][5]

Known Hazards

While specific toxicity data is

limited, it should be handled

with care, avoiding inhalation,

and contact with skin and

eyes.[6]

[6]

Step-by-Step Disposal Procedures
The appropriate disposal method for Schisantherin D depends on its form (e.g., pure

compound, in solution) and the quantity to be discarded. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and local

regulations.

1. Solid Waste (Pure Compound):

Small Quantities: For trace amounts of solid Schisantherin D, such as residue on weighing

paper, it may be permissible to dispose of it in the regular laboratory trash, provided it is not

contaminated with other hazardous materials. However, it is best practice to treat all

chemical waste as hazardous.

Bulk Quantities: Unused or expired Schisantherin D powder should be collected in a clearly

labeled hazardous waste container. The label should include the chemical name
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("Schisantherin D"), CAS number, and the approximate quantity. This container should then

be transferred to your institution's designated chemical waste storage area for pickup and

disposal by a certified hazardous waste contractor.

2. Liquid Waste (Solutions):

Organic Solvent Solutions: Solutions of Schisantherin D in organic solvents (e.g., DMSO)

must be collected in a designated solvent waste container. Ensure the container is

compatible with the solvent used. The container must be clearly labeled with the names of all

chemical constituents, including the solvent and Schisantherin D, and their approximate

concentrations.

Aqueous Solutions: While Schisantherin D has low aqueous solubility, any aqueous waste

streams potentially containing the compound should be treated as chemical waste. Do not

dispose of these solutions down the sanitary sewer unless explicitly permitted by your local

EHS and wastewater treatment authority. Collect them in a labeled aqueous waste container.

3. Contaminated Labware:

Glassware: Glassware contaminated with Schisantherin D should be decontaminated by

rinsing with an appropriate solvent. The solvent rinse should be collected as hazardous

waste. After decontamination, the glassware can typically be washed and reused. If the

glassware is to be discarded, it should be disposed of in a designated broken glass

container.

Consumables: Disposable items such as pipette tips, gloves, and weighing boats that have

come into contact with Schisantherin D should be collected in a designated solid hazardous

waste container.

Experimental Protocols for Waste Handling
While specific experimental protocols for the disposal of Schisantherin D are not published,

the following general laboratory procedures for handling chemical waste should be strictly

followed:

Segregation: Always segregate different types of chemical waste. Do not mix solid and liquid

waste, or different solvent waste streams, unless specifically instructed to do so by your EHS
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department.

Labeling: All waste containers must be accurately and clearly labeled with their contents.

Storage: Store waste containers in a designated, well-ventilated area, away from ignition

sources and incompatible materials.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling Schisantherin D and its

waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Schisantherin D waste in a laboratory setting.
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A workflow for the proper disposal of Schisantherin D waste.

By following these guidelines and consulting with institutional safety professionals, researchers

can ensure the safe and compliant disposal of Schisantherin D, fostering a secure and

environmentally conscious laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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